(1S,2S)-2-(methoxymethyl)cyclobutan-1-amine hydrochloride

Specification

• CAS No.: 1807937-89-8
• Molecular Formula: C6H14ClNO
• Molecular Weight: 151.63
• IUPAC Name: (1S,2S)-2-(methoxymethyl)cyclobutan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C6H13NO.ClH/c1-8-4-5-2-3-6(5)7;/h5-6H,2-4,7H2,1H3;1H/t5-,6+;/m1./s1
• Standard InChI Key: RLNWNMHXJFSLNO-IBTYICNHSA-N
• SMILES: COCC1CCC1N.Cl

Introduction

Synthesis and Characterization

The synthesis of cyclobutane derivatives typically involves complex organic reactions. While specific details for (1S,2S)-2-(methoxymethyl)cyclobutan-1-amine hydrochloride are not readily available, similar compounds are often characterized using techniques such as NMR (Nuclear Magnetic Resonance) spectroscopy and mass spectrometry.

Research Findings and Future Directions

Given the limited information available on (1S,2S)-2-(methoxymethyl)cyclobutan-1-amine hydrochloride, future research should focus on its synthesis, characterization, and biological evaluation. This could involve exploring its potential as a pharmaceutical agent or studying its interactions with biological systems.

Comparison with Similar Compounds

Similar cyclobutane derivatives, such as rac-(1R,2R)-2-(methoxymethyl)cyclobutan-1-amine hydrochloride, have been studied for their unique structural features and potential biological activities. The stereochemistry of these compounds can significantly influence their biological properties.

Compound	Stereochemistry	Molecular Weight
(1S,2S)-2-(methoxymethyl)cyclobutan-1-amine hydrochloride	(1S,2S)	151.63 g/mol
rac-(1R,2R)-2-(methoxymethyl)cyclobutan-1-amine hydrochloride	(1R,2R)	151.63 g/mol